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For Immediate Implementation: A comprehensive guide to the safe handling, administration,
and disposal of intravenous (IV) Colistin, designed for researchers, scientists, and drug

development professionals. This document outlines crucial safety measures and operational
procedures to minimize exposure risk and ensure a safe laboratory and clinical environment.

While Colistin is not currently listed on the National Institute for Occupational Safety and Health
(NIOSH) List of Hazardous Drugs in Healthcare Settings, a thorough risk assessment based on
its known toxicities and Safety Data Sheet (SDS) information necessitates specific handling
precautions. The primary risks associated with Colistin exposure include nephrotoxicity and
neurotoxicity, as well as potential respiratory irritation. Therefore, adopting a conservative
approach to handling is warranted to protect all personnel.

Personal Protective Equipment (PPE): A Risk-Based
Approach

The following table summarizes the recommended PPE for handling Colistin IV, based on a
risk assessment of its potential hazards.
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PPE Component

Specification

Rationale

ASTM D6978 (chemotherapy-

Provides a barrier against skin

contact. Double gloving is

Gloves o recommended during
tested) nitrile gloves )
compounding and
administration.
Disposable, low-permeability )
) Protects skin and personal
Gown gown with closed front and

long sleeves

clothing from contamination.

Eye Protection

Safety glasses with side

shields or goggles

Prevents exposure to splashes

or aerosols.

Respiratory Protection

Not generally required for

routine handling of intact vials.

A surgical mask is
recommended during
manipulation that could
generate aerosols (e.g.,

reconstitution).

Minimizes the risk of inhaling

aerosolized particles.

Operational Procedures for Safe Handling

Adherence to the following step-by-step procedures is critical to prevent contamination and

ensure personnel safety.

1. Preparation and Compounding:

designated, clean, and controlled environment.

and dilution process to ensure product sterility.

Reconstitution:

Designated Area: All preparation and compounding of Colistin IV should occur in a

Aseptic Technique: Strict aseptic technique must be maintained throughout the reconstitution
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o Reconstitute the Colistin vial with the appropriate volume of sterile diluent as specified by
the manufacturer.

o During reconstitution, gently swirl the vial to dissolve the powder. Avoid vigorous shaking
to prevent frothing and aerosol generation.

o Engineering Controls: While not officially classified as a hazardous drug, it is best practice to
prepare Colistin IV in a biological safety cabinet (BSC) or a compounding aseptic isolator
(CAI) to minimize aerosol exposure.

2. Administration:

o Pre-administration Checks: Verify the reconstituted solution for any particulate matter or
discoloration before administration.

e Priming IV Tubing: Prime IV tubing with a non-drug solution before connecting to the patient
to minimize exposure.

o Connection: Use Luer-Lok connections to ensure a secure fit and prevent leakage.

o Monitoring: After administration, monitor the patient for any signs of adverse reactions,
particularly nephrotoxicity and neurotoxicity.

3. Spill Management:

e Immediate Action: In the event of a spill, immediately alert personnel in the area and restrict

access.
e Don PPE: Before cleaning, don the full recommended PPE.

e Containment: For liquid spills, cover with absorbent pads. For powder spills, gently cover
with a damp absorbent pad to avoid aerosolizing the powder.

e Cleanup: Clean the area with an appropriate disinfectant.

o Disposal: All materials used for spill cleanup must be disposed of as pharmaceutical waste.

Disposal Plan: Minimizing Environmental Impact
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Proper disposal of all Colistin-contaminated materials is essential to prevent environmental
contamination and accidental exposure.

Waste Type Disposal Procedure

) o Dispose of in a designated pharmaceutical
Unused or Expired Colistin Vials _
waste container.

i ) Place in a pharmaceutical waste container. Do
Empty Vials and Packaging ) )
not dispose of in regular trash.

Segregate and dispose of in a designated
Contaminated PPE (Gloves, Gowns) pharmaceutical waste container immediately

after use.

) Dispose of in a puncture-resistant sharps
Needles and Syringes i
container.

VB d Tubi After administration, dispose of the entire IV set
ags and Tubing _ . ,
in a pharmaceutical waste container.

Workflow for Safe Handling of Colistin IV

The following diagram illustrates the key stages and safety precautions for handling Colistin
IV, from receipt to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of intravenous Colistin.
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» To cite this document: BenchChem. [Safeguarding Personnel: Essential Protocols for
Handling Intravenous Colistin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8351705/docs#safeguarding-personnel-essential-
protocols-for-handling-intravenous-colistin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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